Cas no 1448072-51-2 (3-fluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzamide)

3-fluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzamide structure
1448072-51-2 structure
Product Name:3-fluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzamide
CAS No:1448072-51-2
MF:C22H19FN2O4
MW:394.395669221878
CID:6584660
PubChem ID:71806655
Update Time:2024-01-13

3-fluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzamide
    • 1448072-51-2
    • AKOS024559411
    • F6436-1574
    • 3-fluoro-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-4-methoxybenzamide
    • 3-FLUORO-N-[2-(FURAN-2-CARBONYL)-3,4-DIHYDRO-1H-ISOQUINOLIN-7-YL]-4-METHOXYBENZAMIDE
    • 3-fluoro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzamide
    • Inchi: 1S/C22H19FN2O4/c1-28-19-7-5-15(12-18(19)23)21(26)24-17-6-4-14-8-9-25(13-16(14)11-17)22(27)20-3-2-10-29-20/h2-7,10-12H,8-9,13H2,1H3,(H,24,26)
    • InChI Key: UGCBHGZEJWSOGZ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(NC1C=CC2=C(C=1)CN(C(C1=CC=CO1)=O)CC2)=O)OC

Computed Properties

  • Exact Mass: 394.13288525g/mol
  • Monoisotopic Mass: 394.13288525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71.8Ų

3-fluoro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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